Cas no 77400-30-7 (4,5-Dinitrocatechol)

4,5-Dinitrocatechol structure

Product Name:4,5-Dinitrocatechol

CAS No:77400-30-7

Molecular Formula:C₆H₄N₂O₆

Molecular Weight:200.10576

MDL:MFCD00031283

CID:549859

PubChem ID:14171429

4,5-Dinitrocatechol Properties

Names and Identifiers

- 1,2-Benzenediol,4,5-dinitro-
- 4,5-dinitrobenzene-1,2-diol
- 4,5-DINITROCATECHOL
- 1,2-Benzenediol,4,5-dinitro
- 1,2-dihydroxy-4,5-dinitrobenzene
- 3,5-dinitrocatechol
- 4,5-dinitro-1,2-dihydroxybenzene
- 4,5-dinitropyrocatechol
- 4,5-dinitropyrocathecol
- 4,5-dihydroxy-1,2-dinitrobenzene
- CS-0341617
- FT-0617211
- MFCD00031283
- 4,5-DINITROCATECHOL, 50% SOLN. IN METHANOL
- 4,5-dihydroxy1,2-dinitrobenzene
- AKOS005266483
- SB38707
- SCHEMBL70858
- 77400-30-7
- DTXSID20556892
- ZUWVFOJZGCLEKC-UHFFFAOYSA-N
- 1,2-Dihydroxy-4,5 -dinitrobenzene
- C6H4N2O6
- STL115522
- DB-252918
- 4,5-Dinitro-1,2-benzenediol
- 4,5-Dinitropyrocatechol; 4,5-Dinitro-1,2-benzenediol; 1,2-Dihydroxy-4,5-dinitrobenzene; 4,5-Dihydroxy-1,2-dinitrobenzene
- MDL： MFCD00031283
- InChIKey： ZUWVFOJZGCLEKC-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H4N2O6/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2,9-10H
- SMILES： C1=C(C(=CC(=C1O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 200.00700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 200.00693585g/mol
Heavy Atom Count: 14
Complexity: 220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 132Å²

Experimental Properties

LogP: 1.96060
PSA: 132.10000

4,5-Dinitrocatechol Security Information

Safety Term：S16;S26;S36/37/39;S45
Safety Instruction： S16-S26-S36/37/39-S45
Risk Phrases：R11; R36/38; R39/23/24/25

4,5-Dinitrocatechol Customs Data

HS CODE：2908999090
Customs Data：

China Customs Code:
2908999090

Overview:

2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,5-Dinitrocatechol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB535877-1 g	4,5-Dinitrocatechol	77400-30-7		1g	€1,002.80	2022-06-09
eNovation Chemicals LLC	Y1127008-100mg	4,5-Dinitrocatechol	77400-30-7	97%	100mg	$245	2022-06-09
TRC	D482560-10mg	4,5-Dinitrocatechol	77400-30-7		10mg	$ 98.00	2023-09-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	03R0140-1g	4,5-Dinitrocatechol	77400-30-7	97%	1g	5071.29CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1412287-50mg	4,5-Dinitrocatechol	77400-30-7	98%	50mg	￥2580.00	2024-07-28

4,5-Dinitrocatechol Related Literature

1. 6. isoTaxiresinol (3′-demethylisolariciresinol), a new lignan extracted from the heartwood of the English yew, Taxus baccata

F. E. King,L. Jurd,T. J. King J. Chem. Soc. 1952 17
2. 81. The action of alkalis upon substituted benzdioxins

F. D. Chattaway,H. Irving J. Chem. Soc. 1934 325
3. LXXVII.—Experiments on the orientation of substituted catechol ethers

Thomas Gilbert Henry Jones,Robert Robinson J. Chem. Soc. Trans. 1917 111 903
4. Formula index

J. Chem. Soc. Trans. 1917 111 1139
5. Six-co-ordinate tris(bidentate ligand) tin(IV) complexes

Caroline I. F. Denekamp,Dennis F. Evans,Jonathan Parr,J. Derek Woollins J. Chem. Soc. Dalton Trans. 1993 1489
6. Five-co-ordinate, bis(catecholato) complexes of silicon(IV)

Dennis F. Evans,Alexandra M. Z. Slawin,David J. Williams,Chih Y. Wong,J. Derek Woollins J. Chem. Soc. Dalton Trans. 1992 2383
7. LXXVIII.—The scission of certain substituted cyclic catechol ethers

Gertrude Maud Robinson,Robert Robinson J. Chem. Soc. Trans. 1917 111 929

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:77400-30-7)4,5-DINITROCATECHOL, 50% SOLN. IN METHANOL

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Amadis Chemical Company Limited

(CAS:77400-30-7)4,5-Dinitrocatechol

Purity:99%/99%/99%/99%/99%/99%

Quantity:1g/5g/500mg/250mg/100mg/50mg

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